
Solubility and Storage of Biotinyl Tyramide

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Biotin-SS-Tyramide

CAS No.: 678975-20-7

Cat. No.: S6607193

Get Quote

The table below summarizes the key physical properties and handling guidelines for Biotinyl Tyramide,

compiled from chemical supplier data sheets [1] [2].

Property Specification / Guideline

Molecular Weight 363.47 g/mol [1] [2]

Molecular Formula C₁₈H₂₅N₃O₃S [1] [2]

CAS Number 41994-02-9 [1] [2]

Appearance White to off-white solid [1] [2]

Recommended Storage Solid: -20°C; protected from light [2]

Solution Stability Solutions in DMSO or Ethanol: -20°C for up to 1 month [1] [2]

Solubility Data

Biotinyl Tyramide is sparingly soluble in aqueous buffers directly. The following table outlines the

recommended solvents and procedures for preparing stock solutions [1] [2].
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Solvent Solubility / Preparation Method

DMSO Soluble to at least 100 mg/mL (~275 mM). Sonication is recommended to aid dissolution
[2].

Ethanol Soluble to at least 20 mg/mL [1].

Aqueous
Buffers

First dissolve in DMSO, then dilute with the aqueous buffer (e.g., PBS). A 1:5

DMSO:PBS ratio gives a solubility of ~0.16 mg/mL [1]. Supplier [2] recommends purging
solvents with an inert gas for preparation.

Experimental Protocol for Tyramide Signal
Amplification

The following workflow details a general protocol for using Biotinyl Tyramide in immunohistochemistry

(IHC) or immunofluorescence (IF) applications [2].

Workflow Overview

The diagram below illustrates the core principle of the Tyramide Signal Amplification (TSA) technique.

Smolecule
Theoretical Framework & Proof-of-Concept

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 2 / 6 Tech Support

https://www.targetmol.com/compound/biotinyl%20tyramide
https://www.chemicalbook.com/ProductChemicalPropertiesCB52638943_EN.htm
https://www.chemicalbook.com/ProductChemicalPropertiesCB52638943_EN.htm
https://www.targetmol.com/compound/biotinyl%20tyramide
https://www.targetmol.com/compound/biotinyl%20tyramide
https://www.smolecule.com/products/s6607193?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Primary Antibody

HRP-Secondary Antibody

Biotinyl Tyramide

  HRP activates

Reactive Biotin Radical

Deposited Biotin

  deposits near target

Streptavidin-HRP

Chromogenic/Flurogenic
Detection

Tissue Sample
with Target Antigen

Click to download full resolution via product page

TSA workflow: HRP activation leads to localized biotin deposition for signal amplification.
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Detailed Step-by-Step Protocol

Sample Preparation and Antigen Retrieval

Prepare and fix your tissue sections or cells according to standard protocols.

Perform antigen retrieval if required for your target antigen (e.g., heat-induced epitope retrieval,
HIER) [2].

Blocking

Incubate the sample with an appropriate blocking solution (e.g., containing serum or BSA) to
prevent non-specific antibody binding [2].

Primary Antibody Incubation

Incubate the sample with your specific primary antibody. The antibody can be either unlabeled
or directly conjugated with Horseradish Peroxidase (HRP).

Incubation Time: Typically 1-2 hours at room temperature, or optimized according to the
antibody's datasheet [2].

Secondary Antibody Incubation (if needed)

If using an unlabeled primary antibody, incubate with an HRP-conjugated secondary antibody
that recognizes the host species of the primary antibody.

Incubation Time: Typically 30-60 minutes at room temperature [2].

TSA Reaction with Biotinyl Tyramide

Prepare a working solution of Biotinyl Tyramide in the recommended buffer (often a borate
buffer with H₂O₂). The common concentration range is 1-10 µM, which requires optimization.

Apply the Biotinyl Tyramide working solution to the sample and incubate for 10-30 minutes.
Critical Note: This step is catalyzed by the HRP enzyme. The biotinyl tyramide is converted

into a short-lived, highly reactive radical that covalently binds to tyrosine residues in proteins at
the site of HRP localization [1] [2].

Signal Detection and Visualization

After the TSA reaction, wash the sample thoroughly to remove any excess reagent.
Incubate with a streptavidin conjugate for detection:

For chromogenic detection: Use Streptavidin-HRP, followed by a chromogen substrate
like DAB.
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For fluorescence detection: Use a fluorescently labeled streptavidin (e.g., Streptavidin-

FITC) [1] [2].
Finally, counterstain and mount the slides for observation under a microscope.

Optimization and Troubleshooting Notes

Concentration is Key: The concentration of Biotinyl Tyramide is the most critical parameter for

success. Too high a concentration can lead to high background noise, while a concentration that
is too low may result in a weak signal. A titration experiment is highly recommended [2].

HRP Activity: Ensure that the HRP enzyme conjugated to the antibody is active. Loss of HRP activity
will result in reaction failure [2].

Reaction Time: The incubation time with Biotinyl Tyramide also requires optimization. Over-
incubation can increase background staining [2].

Key Technical Considerations

Biotinyl Tyramide is a powerful reagent for signal amplification via Catalyzed Reporter Deposition (CARD).

Its primary advantage is the ability to significantly amplify a weak signal, thereby increasing the sensitivity

of assays like IHC, ELISA, and in situ hybridization [1]. The covalent deposition of the biotin label means

the signal is stable and localized to the site of the target antigen.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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